![molecular formula C13H19N3O3S B2400548 2-((1-(3-Hydroxypropyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide CAS No. 899743-28-3](/img/structure/B2400548.png)
2-((1-(3-Hydroxypropyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide
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Description
2-((1-(3-Hydroxypropyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C13H19N3O3S and its molecular weight is 297.37. The purity is usually 95%.
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Scientific Research Applications
- DPP-4 Inhibition : Some derivatives of this compound exhibit Dipeptidyl peptidase-4 (DPP-4) inhibitory activity. DPP-4 inhibitors are used to manage type 2 diabetes by enhancing insulin secretion and reducing blood glucose levels .
- Anticancer Potential : Researchers have explored the antiproliferative effects of related compounds. Investigating their impact on cancer cell lines could lead to novel therapies .
- Imidazole Synthesis : The compound’s structure contains an imidazole ring. Imidazoles are essential heterocycles in functional molecules. Recent advances in their synthesis have focused on regiocontrolled methods, enabling access to diverse derivatives .
- Functional Materials : Imidazoles find applications in materials science, including liquid crystals, polymers, and sensors. Their unique electronic properties make them valuable components in functional materials .
- Catalysis : Some imidazole derivatives act as catalysts in organic transformations. Their ability to activate specific bonds makes them useful in synthetic chemistry .
- Enzyme Inhibition : Investigate whether this compound or its analogs interact with enzymes beyond DPP-4. Enzyme inhibition studies can reveal potential therapeutic targets .
- Structure-Activity Relationship (SAR) : Explore the SAR of related compounds. Modifying substituents on the imidazole core may enhance specific biological activities .
- Dye Sensitizers : Imidazole-based dyes have been studied for their application in dye-sensitized solar cells (DSSCs). Their absorption properties and electron transfer abilities contribute to efficient energy conversion .
Pharmaceuticals and Drug Development
Heterocyclic Chemistry
Materials Science and Catalysis
Bioorganic Chemistry
Medicinal Chemistry
Photophysics and Optoelectronics
properties
IUPAC Name |
2-[[1-(3-hydroxypropyl)-2-oxo-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O3S/c14-11(18)8-20-12-9-4-1-2-5-10(9)16(6-3-7-17)13(19)15-12/h17H,1-8H2,(H2,14,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKEZADCPANOBBA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=NC(=O)N2CCCO)SCC(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.38 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-(3-Hydroxypropyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide |
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